Cas no 1021214-76-5 (N-{6-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide)

• Product Name: N-{6-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide
• CAS No: 1021214-76-5
• MF: C₁₇H₁₉ClN₄O₂S
• MW: 378.876361131668
• CID: 5920669
• PubChem ID: 25855578
• Update Time: 2025-06-22

N-{6-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide
• N-[6-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide
• AKOS024499676
• N-(6-((2-((4-chlorobenzyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)isobutyramide
• F5126-0795
• 1021214-76-5

• Inchi： 1S/C17H19ClN4O2S/c1-11(2)17(24)19-14-8-9-15(21-20-14)25-10-16(23)22(3)13-6-4-12(18)5-7-13/h4-9,11H,10H2,1-3H3,(H,19,20,24)
• InChI Key： IIXIMASJISKCQW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N(C2=CC=C(Cl)C=C2)C)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 378.0917247g/mol
• Monoisotopic Mass: 378.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{6-[({[(4-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide

N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide (CAS No. 1021214-76-5): An Overview

N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide (CAS No. 1021214-76-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known as pyridazines, which are characterized by their six-membered ring containing two nitrogen atoms. The unique structural features of this compound, including the presence of a chlorophenyl group and a carbamoyl moiety, contribute to its diverse biological activities.

The synthesis of N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide involves several intricate steps, typically starting from readily available starting materials such as 3-chloropyridazine and 4-chlorobenzylamine. The key synthetic routes often involve the formation of an intermediate sulfide followed by the introduction of the carbamoyl group and the final amide formation. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for further research and development.

In terms of its biological activity, N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide has shown promising results in various preclinical studies. One of the most notable areas of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide has been investigated for its potential neuroprotective effects. Preclinical models have shown that it can reduce oxidative stress and prevent neuronal cell death, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

The pharmacokinetic properties of N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide have also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which is crucial for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic parameters and to evaluate its safety profile in long-term use.

Clinical trials are currently underway to assess the efficacy and safety of N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide in various disease conditions. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at therapeutic doses. These findings have paved the way for more advanced clinical trials, which are expected to provide further insights into its therapeutic potential.

In conclusion, N-{6-[({[(4-Chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide (CAS No. 1021214-76-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.